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Compound of Interest

Compound Name: Olisutrigine bromide

Cat. No.: B15588556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Olisutrigine bromide is a chemical compound of interest in various research and drug

development applications. The preparation of accurate and stable stock solutions is a critical

first step for any in vitro or in vivo experimentation to ensure reproducible results. This

document provides a detailed protocol for the preparation of Olisutrigine bromide stock

solutions. Due to the limited availability of public data on its solubility, this guide includes a

preliminary procedure for solubility determination in common laboratory solvents.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Olisutrigine bromide is essential

for accurate stock solution preparation.
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Property Value Source

CAS Number 1393836-45-7

Molecular Weight 443.47 g/mol

Chemical Formula C₂₅H₃₅BrN₂

Purity
>98% (batch-specific, refer to

Certificate of Analysis)

Appearance
To be determined (often a

solid)

Storage and Stability
Proper storage is crucial to maintain the integrity of Olisutrigine bromide.

Form Storage Condition Duration

Solid Compound Dry, dark at 0 - 4°C Short-term (days to weeks)

Dry, dark at -20°C Long-term (months to years)

Stock Solutions 0 - 4°C Short-term (days to weeks)

-20°C Long-term (months)

Note: The compound is considered stable for several weeks during standard shipping at

ambient temperatures.

Experimental Protocol: Preparation of Stock
Solutions
This protocol outlines the steps for preparing a stock solution of Olisutrigine bromide. A

preliminary solubility test is recommended as specific solubility data is not widely available.

Materials
Olisutrigine bromide (solid)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preliminary Solubility Determination
As the solubility of Olisutrigine bromide in common solvents is not definitively published, a

small-scale solubility test is advised.

Weigh a small, precise amount of Olisutrigine bromide (e.g., 1 mg) into a microcentrifuge

tube.

Add a small, measured volume of the desired solvent (e.g., 100 µL of DMSO) to achieve a

high initial concentration.

Vortex the mixture thoroughly for 1-2 minutes.

Visually inspect the solution for any undissolved particulate matter.

If the compound has not fully dissolved, incrementally add more solvent and repeat the

vortexing step until a clear solution is achieved.

Record the final volume of solvent used to calculate the approximate maximum solubility.

Stock Solution Preparation (Example: 10 mM in DMSO)
This section provides an example protocol for preparing a 10 mM stock solution. The final

concentration should be adjusted based on experimental needs and determined solubility.

Safety First: Don appropriate PPE before handling the compound and solvent.
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Calculation:

To prepare a 10 mM stock solution, the required mass of Olisutrigine bromide can be

calculated using the following formula: Mass (mg) = Desired Concentration (mM) * Volume

(mL) * Molecular Weight ( g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM * 1 mL *

443.47 g/mol / 1000 = 4.4347 mg

Weighing: Accurately weigh the calculated amount of Olisutrigine bromide using a

calibrated analytical balance. Transfer the solid to a sterile microcentrifuge tube.

Dissolution:

Add the desired volume of anhydrous DMSO to the tube containing the solid compound.

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved, ensuring

a homogenous solution. Gentle warming (e.g., in a 37°C water bath) may aid dissolution,

but stability at elevated temperatures should be considered.

Storage:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage or at 4°C for short-term use.

Workflow and Diagrams
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Olisutrigine bromide stock solution.

Conclusion
This protocol provides a comprehensive guide for the preparation of Olisutrigine bromide
stock solutions for experimental use. Given the current lack of publicly available solubility data,

it is imperative for researchers to perform a preliminary solubility assessment to ensure the
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preparation of accurate and effective solutions. Adherence to these guidelines for calculation,

dissolution, and storage will contribute to the reliability and reproducibility of experimental

outcomes.

To cite this document: BenchChem. [Preparation of Olisutrigine Bromide Stock Solutions:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588556#how-to-prepare-olisutrigine-bromide-
stock-solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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